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Compound of Interest

Compound Name: (S)-Fluoxetine-d5 Hydrochloride

CAS No.: 1217680-98-2

Cat. No.: B565244

Get Quote

Introduction & Scope
(S)-Fluoxetine-d5 Hydrochloride is the deuterium-labeled hydrochloride salt of the (S)-

enantiomer of Fluoxetine.[1] It is primarily utilized as an Internal Standard (IS) for LC-MS/MS

quantification or in mechanistic studies requiring precise differentiation between exogenous

and endogenous metabolic pathways.[1]

Unlike generic Fluoxetine, this compound represents a significant financial and experimental

investment. Improper dissolution can lead to isotopic scrambling, precipitation in aqueous

media, or concentration errors that propagate through sensitive mass spectrometry or binding

assays. This guide prioritizes solubility maximization and isotopic stability.

Key Physicochemical Properties[1][2][3][4]
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Property Value Notes

Chemical Name

(S)-N-methyl-3-phenyl-3-[4-

(trifluoromethyl)phenoxy]propa

n-1-amine-d5 HCl

Deuterium typically on the

phenyl ring

Molecular Weight 350.82 g/mol
Use this exact value for

Molarity calculations

Form
White to Off-White Crystalline

Solid
Hygroscopic

Isotopic Purity ≥98% Deuterium
Critical for MS background

reduction

Solubility (DMSO) ~12.5 – 16 mg/mL Recommended for Stock

Solubility (Ethanol) ~12.5 mg/mL Alternative organic stock

Solubility (Water/PBS) ~0.2 – 4 mg/mL Poor stability; pH dependent

Solvent Selection Strategy
The choice of solvent dictates the stability of your stock solution. While Fluoxetine HCl is

technically water-soluble, aqueous stocks are strongly discouraged for long-term storage due

to hydrolysis risks and surface adsorption.[1]

Decision Logic for Solvent Choice
The following logic gate ensures optimal solvent selection based on your downstream

application.
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Figure 1: Solvent selection decision tree. DMSO is the gold standard for biological stock

solutions, while Methanol is preferred for LC-MS injection compatibility.[1]

Detailed Protocol: Preparation of Stock Solution (10
mM)
Objective: Prepare a stable 10 mM Master Stock solution in DMSO. Safety: Wear standard

PPE (gloves, lab coat, safety glasses). Handle powder in a fume hood to prevent inhalation.[1]

Materials
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(S)-Fluoxetine-d5 HCl (Solid)[1][2][3][4][5]

Anhydrous DMSO (Dimethyl Sulfoxide), Sterile Filtered (Sigma or equivalent)[1]

Amber glass vials with Teflon-lined caps (to prevent plasticizer leaching)[1]

Vortex mixer

Sonicator bath[6]

Step-by-Step Methodology
Equilibration: Allow the product vial to equilibrate to room temperature for 30 minutes before

opening. This prevents condensation of atmospheric moisture onto the hygroscopic salt.

Weighing: Accurately weigh 3.51 mg of (S)-Fluoxetine-d5 HCl.

Note: If the amount is too small to weigh accurately, dissolve the entire vendor-supplied

aliquot (e.g., 5 mg) by adding solvent directly to the vendor vial.

Calculation:

Example for 5 mg:

Dissolution: Add the calculated volume of Anhydrous DMSO to the vial.

Agitation: Vortex vigorously for 30 seconds. If visible particulates remain, sonicate in a water

bath at 37°C for 5 minutes.

QC Check: Solution must be completely clear and colorless.[1]

Aliquot & Storage:

Divide into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Store at -20°C. Stable for >2 years if kept dry.[1]
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Protocol: Preparation of Working Solutions for In
Vitro Assays
Challenge: Fluoxetine is hydrophobic (LogP ~4).[1] Direct dilution into aqueous media can

cause "crashing out" (micro-precipitation), leading to erratic data. Solution: Use a Serial Dilution

Strategy keeping the organic solvent constant until the final step.

Serial Dilution Workflow

Critical Control Point

Master Stock
10 mM (DMSO)

Intermediate
100 µM (DMSO)

1:100 Dilution
(in DMSO) Working Sol.

1 µM (Media)

1:100 Dilution
(in Media/Buffer) Cell Culture

Final: 10 nM
(0.1% DMSO)

Add to Wells

Click to download full resolution via product page

Figure 2: Serial dilution workflow designed to prevent precipitation shock. Intermediate dilutions

should remain in DMSO to ensure solubility before the final spike into aqueous media.

Procedure
Intermediate Dilution (100x Concentrated):

Dilute the 10 mM Master Stock using DMSO to create a 100x concentrate of your final

target dose.

Example: For a 10 µM final assay concentration, prepare a 1 mM intermediate in DMSO.

Working Solution Preparation:

Dilute the Intermediate solution 1:100 into pre-warmed (37°C) culture media or assay

buffer.

Vortex immediately upon addition to disperse the compound rapidly.[1]

Final Application:
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Add the Working Solution to your cells/assay plate.[1]

Final DMSO Concentration: Ensure the final DMSO content is <0.1% (v/v) to avoid solvent

toxicity artifacts.

Quality Control & Troubleshooting
Issue Probable Cause Corrective Action

Precipitation Rapid dilution into cold buffer

Warm buffer to 37°C; Dilute

stepwise (DMSO -> 50%

DMSO -> Buffer).

Inconsistent IC50 Adsorption to plastics

Fluoxetine sticks to some

plastics. Use Glass or Low-

Binding Polypropylene

tips/tubes.[1]

Signal Drift (MS) Deuterium Exchange

Ensure pH is neutral (7.0-7.4).

Avoid strong acids/bases

which can catalyze H/D

exchange at labile sites.[1]

References
Cayman Chemical.(S)-Fluoxetine-d5 (hydrochloride) Product Information.Link[1]

Tocris Bioscience.Fluoxetine hydrochloride Solubility Data & Stock Preparation.[1]Link[1]

Tatsumi, M., et al. (1997).[5] Pharmacological profile of antidepressants and related

compounds at human monoamine transporters.[5][7] European Journal of Pharmacology,

340(2-3), 249-258.[1][5][7] Link

ResolveMass Laboratories.Deuterated Internal Standards for LC-MS: Selection &

Handling.Link

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxetine
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxetine
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxetine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fproduct%2F18253
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxetine
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxetine
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tocris.com%2Fproducts%2Ffluoxetine-hydrochloride_1440
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxetine
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/14418.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/14418.pdf
https://cdn.caymanchem.com/cdn/insert/18253.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fluoxetine
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/14418.pdf
https://cdn.caymanchem.com/cdn/insert/18253.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F9537821%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fresolvemass.ca%2Fdeuterated-internal-standards%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565244?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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